Cas no 30365-54-9 (ethyl (2S)-2-bromopropanoate)

ethyl (2S)-2-bromopropanoate structure
ethyl (2S)-2-bromopropanoate structure
Product Name:ethyl (2S)-2-bromopropanoate
CAS No:30365-54-9
MF:C5H9BrO2
MW:181.027761220932
MDL:MFCD20621282
CID:293091
PubChem ID:6997523
Update Time:2025-04-19

ethyl (2S)-2-bromopropanoate Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 2-bromo-, ethyl ester, (2S)-
    • (S)-2-Bromopropionsaeure-ethylester
    • ethyl (2S)-2-bromopropanoate
    • ETHYL .ALPHA.-BROMOPROPIONATE, (-)-
    • (s)-ethyl 2-bromopropanoate
    • (-)-Ethyl 2-bromopropionate
    • 814Q14L3IE
    • EN300-2980195
    • UNII-814Q14L3IE
    • Ethyl (S)-2-bromopropanoate
    • (-)-Ethyl alpha-bromopropionate
    • Ethyl alpha-bromopropionate, (-)-
    • (-)-ETHYL .ALPHA.-BROMOPROPIONATE
    • J-520726
    • 30365-54-9
    • Q27269205
    • SCHEMBL1732572
    • MDL: MFCD20621282
    • Inchi: 1S/C5H9BrO2/c1-3-8-5(7)4(2)6/h4H,3H2,1-2H3/t4-/m0/s1
    • InChI Key: ARFLASKVLJTEJD-BYPYZUCNSA-N
    • SMILES: Br[C@@H](C)C(=O)OCC

Computed Properties

  • Exact Mass: 179.97857
  • Monoisotopic Mass: 179.97859g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 82.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.413
  • Boiling Point: 171 °C at 760 mmHg
  • Flash Point: 58.4 °C
  • PSA: 26.3
  • LogP: 1.33290

ethyl (2S)-2-bromopropanoate Pricemore >>

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Enamine
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